1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one

• IUPAC Name: 1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4-one
• InChI: InChI=1S/C25H20FNO3/c1-2-30-20-12-13-23-21(14-20)25(29)22(24(28)18-8-10-19(26)11-9-18)16-27(23)15-17-6-4-3-5-7-17/h3-14,16H,2,15H2,1H3
• InChI Key: CAOWCAWFPRNHQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C25H20FNO3
• Molecular Weight: 401.4 g/mol

Description

1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one, also known as BFQ or BFQAz, is a chemical compound that belongs to the quinoline family. It has been studied for its potential applications in scientific research, particularly in the fields of pharmacology and medicinal chemistry. In

Mechanism of Action

The exact mechanism of action of 1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one is not fully understood. However, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, it has been shown to have anti-microbial activity against a variety of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one in lab experiments is its potential as a fluorescent probe for imaging biological systems. It has also been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a potentially useful tool for studying these areas. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Additionally, it may have potential as a chemotherapeutic agent for certain types of cancer. Further research is also needed to fully understand its mechanism of action and to explore its potential as a fluorescent probe for imaging biological systems.

Synthesis Methods

The synthesis of 1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one involves a multi-step process. The starting material is 4-fluorobenzoic acid, which is reacted with thionyl chloride to form 4-fluorobenzoyl chloride. This intermediate is then reacted with 6-ethoxy-2-methylquinoline to form 6-ethoxy-3-(4-fluorobenzoyl)quinoline. Finally, this compound is reacted with benzyl bromide in the presence of potassium carbonate to form 1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one.

Scientific Research Applications

1-benzyl-6-ethoxy-3-(4-fluorobenzoyl)quinolin-4(1H)-one has been studied for its potential applications in pharmacology and medicinal chemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.